2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine
Description
“2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine” is a chemical compound with the molecular formula C8H17NO2 . It is also known by its IUPAC name “2-methyl-3-(2-methyl-1,3-dioxolan-2-yl)-1-propanamine” and has a molecular weight of 159.23 . The compound is typically stored at room temperature and is in liquid form .
Molecular Structure Analysis
The molecular structure of “2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine” can be represented by the SMILES stringCC1(OCCO1)C(C)(O)C and the InChI code 1S/C8H17NO2/c1-7(6-9)5-8(2)10-3-4-11-8/h7H,3-6,9H2,1-2H3 . These codes provide a textual representation of the compound’s structure and can be used to generate a 3D model. Physical And Chemical Properties Analysis
“2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine” is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the retrieved information.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine involves the reaction of 2-methyl-1,3-dioxolane with propionyl chloride to form 2-(2-methyl-1,3-dioxolan-2-yl)propanoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with ammonia to form the final product, 2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine.", "Starting Materials": [ "2-methyl-1,3-dioxolane", "propionyl chloride", "ammonia" ], "Reaction": [ "Step 1: 2-methyl-1,3-dioxolane is reacted with propionyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride, to form 2-(2-methyl-1,3-dioxolan-2-yl)propanoic acid.", "Step 2: The resulting acid is then converted to the corresponding acid chloride using thionyl chloride or oxalyl chloride.", "Step 3: The acid chloride is then reacted with ammonia in the presence of a base, such as triethylamine, to form 2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine.", "Step 4: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1532248-30-8 |
Product Name |
2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine |
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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